Cas no 299952-11-7 (4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate)
4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate Chemical and Physical Properties
Names and Identifiers
-
- 4-oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl acetate
- Oprea1_325805
- [4-oxo-6-propyl-3-(2-pyridyl)chromen-7-yl] acetate
- STL512569
- UNM000000525501
- (4-oxo-6-propyl-3-pyridin-2-ylchromen-7-yl) acetate
- 4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate
-
- Inchi: 1S/C19H17NO4/c1-3-6-13-9-14-18(10-17(13)24-12(2)21)23-11-15(19(14)22)16-7-4-5-8-20-16/h4-5,7-11H,3,6H2,1-2H3
- InChI Key: MHZPOYOBXRFTNM-UHFFFAOYSA-N
- SMILES: O1C=C(C2C=CC=CN=2)C(C2=C1C=C(C(=C2)CCC)OC(C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 516
- Topological Polar Surface Area: 65.5
4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O859035-10mg |
4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate |
299952-11-7 | 10mg |
$316.00 | 2023-05-17 | ||
| TRC | O859035-25mg |
4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate |
299952-11-7 | 25mg |
$758.00 | 2023-05-17 | ||
| TRC | O859035-50mg |
4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate |
299952-11-7 | 50mg |
$1435.00 | 2023-05-17 | ||
| TRC | O859035-100mg |
4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate |
299952-11-7 | 100mg |
$2738.00 | 2023-05-17 | ||
| TRC | O859035-250mg |
4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate |
299952-11-7 | 250mg |
$ 4500.00 | 2023-09-06 |
4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate
Comprehensive Overview of 4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate (CAS No. 299952-11-7)
4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate (CAS No. 299952-11-7) is a synthetic organic compound belonging to the chromene family, which has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure combining a chromen-4-one core with a pyridinyl substituent and an acetate functional group. Its structural complexity and potential bioactivity make it a subject of interest for researchers exploring novel therapeutic agents and functional materials.
The compound's chromene backbone is widely recognized for its presence in natural flavonoids and synthetic analogs, which exhibit diverse biological activities. Recent studies have highlighted the role of 4-oxo-chromene derivatives in modulating cellular pathways, particularly in inflammation and oxidative stress responses. The addition of a propyl group at the 6-position and a pyridin-2-yl moiety at the 3-position enhances its lipophilicity and potential for target-specific interactions, making it a promising candidate for drug discovery.
In the context of current research trends, 4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate aligns with the growing demand for small-molecule modulators of protein-protein interactions. Its acetate group further allows for derivatization, enabling the development of prodrugs or targeted delivery systems. Researchers are also investigating its potential applications in organic electronics, given the conjugated system inherent to the chromene scaffold.
From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, often employing Pd-catalyzed cross-coupling reactions to introduce the pyridinyl group. Purification typically requires advanced techniques such as column chromatography or recrystallization to achieve high purity, which is critical for pharmacological evaluations. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity.
The compound's stability under various pH conditions and solubility profiles in organic solvents have been documented, addressing common queries from researchers optimizing experimental protocols. Notably, its UV-visible absorption properties in the 300-400 nm range make it suitable for photophysical studies, coinciding with the rising interest in photoactive compounds for biomedical imaging.
In conclusion, 4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate (CAS No. 299952-11-7) represents a versatile chemical entity with cross-disciplinary applications. Its structural features resonate with contemporary research themes, including precision medicine and sustainable material design, positioning it as a valuable tool for scientific innovation.
299952-11-7 (4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)